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Compound of Interest

Compound Name: Methyltetrazine-triethoxysilane

Cat. No.: B6290155 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Methyltetrazine-triethoxysilane was

publicly available at the time of this writing. The following guide is a composite assessment

based on the known hazards of its constituent functional groups: the methyltetrazine moiety

and the triethoxysilane moiety. This information is intended for researchers, scientists, and drug

development professionals and should be used as a precautionary guide. Always supplement

this information with a thorough risk assessment and adhere to your institution's safety

protocols.

Introduction
Methyltetrazine-triethoxysilane is a bifunctional molecule of increasing interest in

bioconjugation and materials science. It incorporates a methyltetrazine group, which is highly

reactive in bioorthogonal "click chemistry" reactions, and a triethoxysilane group, which can be

used for surface modification, particularly on silica-based materials. The dual reactivity of this

compound necessitates a thorough understanding of its potential hazards to ensure safe

handling in a laboratory setting. This guide provides a detailed overview of the safety

considerations, handling procedures, and available data for compounds containing these

reactive moieties.

Hazard Identification and Classification
The primary hazards associated with Methyltetrazine-triethoxysilane are derived from its two

functional groups.
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Methyltetrazine Moiety: While specific toxicity data for methyltetrazine itself is limited, related

tetrazine compounds are known to be potential skin, eye, and respiratory tract irritants.

Some may be harmful if swallowed.[1][2]

Triethoxysilane Moiety: Triethoxysilanes are flammable liquids and vapors.[3] They are also

known to be skin and eye irritants, with the potential for serious eye damage.[3][4] A

significant hazard is their reactivity with water, which leads to the formation of ethanol and

silicic acid. This reaction can generate heat and, in a sealed container, lead to a pressure

buildup. Furthermore, under certain conditions, such as in the presence of acids, bases, or

certain metals, triethoxysilanes can generate flammable hydrogen gas.

Based on the GHS classifications of related compounds, a precautionary classification for

Methyltetrazine-triethoxysilane is as follows:

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Irritation)

3
H335: May cause respiratory

irritation

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Quantitative Data from Related Compounds
The following tables summarize quantitative data extracted from the Safety Data Sheets of

structurally related compounds.

Table 1: Physical and Chemical Properties of Related Silanes
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Property Triethoxysilane Methyltriethoxysilane

CAS Number 998-30-1 2031-67-6

Molecular Formula C6H16O3Si C7H18O3Si

Molecular Weight 164.28 g/mol 178.30 g/mol

Boiling Point 134-135 °C 141-143 °C

Flash Point 26 °C 23 °C

Density 0.88 g/cm³ 0.895 g/cm³

Source: PubChem, Fisher Scientific SDS[3][5][6]

Table 2: Toxicological Data for Triethoxysilane

Route of Exposure Species Value

Oral LD50 Rat 2000 mg/kg

Dermal LD50 Rabbit >2000 mg/kg

Inhalation LC50 Rat 0.5-1.3 mg/L (4h)

Source: Fisher Scientific SDS[3]

Experimental Protocols and Handling Procedures
Given the hazardous nature of Methyltetrazine-triethoxysilane, strict adherence to the

following handling procedures is mandatory.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are required at all times. A face shield should be

worn when handling larger quantities or when there is a risk of splashing.

Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) must be worn.

Inspect gloves for any signs of degradation before use.
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Skin and Body Protection: A flame-retardant lab coat is required. For larger quantities,

consider a chemical-resistant apron.

Respiratory Protection: All handling of Methyltetrazine-triethoxysilane should be performed

in a certified chemical fume hood to avoid inhalation of vapors.

Engineering Controls
Ventilation: Work must be conducted in a well-ventilated area, preferably a chemical fume

hood with a face velocity of at least 100 feet per minute.

Fire Safety: An ABC or BC fire extinguisher and a safety shower/eyewash station must be

readily accessible.

Inert Atmosphere: Due to its moisture sensitivity, it is good practice to handle and store

Methyltetrazine-triethoxysilane under an inert atmosphere (e.g., argon or nitrogen).

Spill and Waste Disposal
Spill Response: In the event of a spill, evacuate the area and eliminate all ignition sources.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite. Do not

use combustible materials like paper towels. Place the absorbed material in a sealed

container for disposal.

Waste Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations. Do not pour down the drain.

Visualizations
Hazard Identification and Control Workflow
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Caption: Workflow for hazard identification and implementation of control measures.

Reactivity Profile of Methyltetrazine-triethoxysilane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6290155#safety-and-handling-of-methyltetrazine-
triethoxysilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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